Cas no 17397-70-5 (2H-1-Benzopyran-7-carboxylicacid, 2-oxo-)

• Product Name: 2H-1-Benzopyran-7-carboxylicacid, 2-oxo-
• CAS No: 17397-70-5
• MF: C₁₀H₆O₄
• MW: 190.15224313736
• CID: 122316
• PubChem ID: 21600239
• Update Time: 2025-04-18

2H-1-Benzopyran-7-carboxylicacid, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-carboxylicacid, 2-oxo-
• 2-oxochromene-7-carboxylic acid
• Coumarin-7-carboxylic acid
• 2H-1-Benzopyran-7-carboxylicacid,2-oxo
• 2-oxo-2H-1-benzopyran-7-carboxylic acid
• 2-oxo-2H-chromene-7-carboxylic acid
• Coumarin-7-carbonsaeure
• Cumarin-7-carbonsaeure
• DTXSID50616251
• SCHEMBL1099580
• 17397-70-5
• 2H-1-Benzopyran-7-carboxylic acid, 2-oxo-
• DTXCID40567006

• Inchi： 1S/C10H6O4/c11-9-4-3-6-1-2-7(10(12)13)5-8(6)14-9/h1-5H,(H,12,13)
• InChI Key： IPICJAMMXZIPTL-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=CC(C(=O)O)=CC1=2)=O

Computed Properties

• Exact Mass: 190.02700
• Monoisotopic Mass: 190.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 67.51000
• LogP: 1.49120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives